Cas no 1105198-75-1 (2-({5-4-(4-ethoxybenzoyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-phenylacetamide)

• Product Name: 2-({5-4-(4-ethoxybenzoyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-phenylacetamide
• CAS No: 1105198-75-1
• MF: C₂₃H₂₅N₅O₃S₂
• MW: 483.606302022934
• CID: 6201439
• PubChem ID: 30865096
• Update Time: 2025-10-17

2-({5-4-(4-ethoxybenzoyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-({5-4-(4-ethoxybenzoyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-phenylacetamide
• 2-({5-[4-(4-ethoxybenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl}sulfanyl)-N-phenylacetamide
• AKOS024511729
• VU0645760-1
• 1105198-75-1
• 2-((5-(4-(4-ethoxybenzoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide
• F5520-0473
• 2-[[5-[4-(4-ethoxybenzoyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-phenylacetamide

• Inchi： 1S/C23H25N5O3S2/c1-2-31-19-10-8-17(9-11-19)21(30)27-12-14-28(15-13-27)22-25-26-23(33-22)32-16-20(29)24-18-6-4-3-5-7-18/h3-11H,2,12-16H2,1H3,(H,24,29)
• InChI Key： ZQTBKWBMHMAXGN-UHFFFAOYSA-N
• SMILES： S1C(=NN=C1N1CCN(C(C2C=CC(=CC=2)OCC)=O)CC1)SCC(NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 483.13988202g/mol
• Monoisotopic Mass: 483.13988202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 141Ų

Additional information on 2-({5-4-(4-ethoxybenzoyl)piperazin-1-yl-1,3,4-thiadiazol-2-yl}sulfanyl)-N-phenylacetamide

Chemical Compound CAS No. 1105198-75-1: 2-{[5-(4-(4-Ethoxybenzoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-phenylacetamide

The chemical compound with CAS No. 1105198-75-1, named as 2-{[5-(4-(4-Ethoxybenzoyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-phenylacetamide, is a complex organic molecule with significant potential in the field of drug discovery and development. This compound has been the subject of recent research studies, particularly in the context of its pharmacological properties and therapeutic applications.

Recent advancements in medicinal chemistry have highlighted the importance of thiadiazole derivatives in designing bioactive molecules. The thiadiazole ring in this compound plays a crucial role in modulating its pharmacokinetic properties and biological activity. Additionally, the presence of a piperazine moiety further enhances its potential as a scaffold for drug design due to its ability to interact with various biological targets.

One of the most notable aspects of this compound is its sulfanyl group, which contributes to its stability and solubility properties. These characteristics are essential for ensuring effective delivery of the compound within biological systems. Furthermore, the ethoxybenzoyl group attached to the piperazine ring introduces additional functionality, potentially enhancing its binding affinity to target proteins.

Recent studies have focused on evaluating the antimicrobial activity of this compound, with promising results indicating its potential as an alternative to conventional antibiotics. The integration of multiple functional groups within its structure allows for a broad spectrum of activity against various pathogens, making it a valuable candidate for further exploration in infectious disease treatment.

In terms of synthesis, this compound is typically prepared through a multi-step process involving coupling reactions and cyclization steps. The use of advanced synthetic techniques ensures high yields and purity levels, which are critical for subsequent biological evaluations.

The structural complexity of this compound also presents challenges in terms of scalability and cost-effectiveness for large-scale production. However, ongoing research efforts are focused on optimizing synthetic pathways to address these limitations while maintaining the compound's desired properties.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide valuable insights into the molecular interactions and stability profiles of the compound under various conditions.

In conclusion, CAS No. 1105198-75-1 represents a significant advancement in the field of organic chemistry and drug discovery. Its unique combination of functional groups and promising biological activity positions it as a strong candidate for future therapeutic applications.